Cas no 391222-11-0 (2-{1-(diphenylmethylidene)amino-2,2,2-trifluoroethylidene}propanedinitrile)

• Product Name: 2-{1-(diphenylmethylidene)amino-2,2,2-trifluoroethylidene}propanedinitrile
• CAS No: 391222-11-0
• MF: C₁₈H₁₀F₃N₃
• MW: 325.287313938141
• CID: 6565920
• PubChem ID: 1534267
• Update Time: 2025-07-16

2-{1-(diphenylmethylidene)amino-2,2,2-trifluoroethylidene}propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-{1-(diphenylmethylidene)amino-2,2,2-trifluoroethylidene}propanedinitrile
• 2-{1-[(DIPHENYLMETHYLIDENE)AMINO]-2,2,2-TRIFLUOROETHYLIDENE}PROPANEDINITRILE
• 2-(1-((diphenylmethylene)amino)-2,2,2-trifluoroethylidene)malononitrile
• 2-[1-(benzhydrylideneamino)-2,2,2-trifluoroethylidene]propanedinitrile
• 391222-11-0
• IDI1_008663
• AKOS002161567
• {1-[(diphenylmethylidene)amino]-2,2,2-trifluoroethylidene}propanedinitrile
• IFLab1_000444
• HMS1413E04
• F0159-0008

• Inchi： 1S/C18H10F3N3/c19-18(20,21)17(15(11-22)12-23)24-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H
• InChI Key： ZIWPJNQNLTVFPS-UHFFFAOYSA-N
• SMILES： FC(/C(=C(/C#N)\C#N)/N=C(\C1C=CC=CC=1)/C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 325.08268182g/mol
• Monoisotopic Mass: 325.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-{1-(diphenylmethylidene)amino-2,2,2-trifluoroethylidene}propanedinitrile

Comprehensive Overview of 2-{1-(diphenylmethylidene)amino-2,2,2-trifluoroethylidene}propanedinitrile (CAS No. 391222-11-0)

2-{1-(diphenylmethylidene)amino-2,2,2-trifluoroethylidene}propanedinitrile (CAS No. 391222-11-0) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and materials science. The compound features a diphenylmethylidene group, a trifluoroethylidene moiety, and a propanedinitrile backbone, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel fluorinated compounds and nitrile-based derivatives.

One of the most intriguing aspects of 2-{1-(diphenylmethylidene)amino-2,2,2-trifluoroethylidene}propanedinitrile is its potential role in drug discovery. Fluorinated compounds, such as those containing the trifluoroethylidene group, are known for their enhanced metabolic stability and bioavailability. This has led to a surge in searches for "fluorinated drug intermediates" and "nitrile-based pharmaceuticals," highlighting the compound's relevance in modern medicinal chemistry. Additionally, its diphenylmethylidene component may contribute to π-π stacking interactions, a key factor in ligand-receptor binding, making it a candidate for targeted therapies.

In the agrochemical sector, 2-{1-(diphenylmethylidene)amino-2,2,2-trifluoroethylidene}propanedinitrile could play a pivotal role in the development of next-generation pesticides and herbicides. The propanedinitrile moiety is often associated with herbicidal activity, while the trifluoroethylidene group can enhance the compound's environmental persistence and efficacy. Recent trends in sustainable agriculture have spurred interest in "eco-friendly fluorinated agrochemicals," aligning with this compound's potential applications. Its structural complexity also makes it a subject of study for computational chemists investigating "molecular docking" and "QSAR modeling."

From a materials science perspective, the compound's conjugated system, featuring diphenylmethylidene and propanedinitrile groups, suggests possible applications in organic electronics. Searches for "nitrile-based organic semiconductors" and "fluorinated π-conjugated materials" reflect the growing interest in such compounds for use in OLEDs, solar cells, and other advanced technologies. The trifluoroethylidene group could further improve charge transport properties, making it a valuable building block for functional materials.

Synthetic methodologies for 2-{1-(diphenylmethylidene)amino-2,2,2-trifluoroethylidene}propanedinitrile are another area of active research. Chemists are exploring efficient routes to its synthesis, often focusing on "one-pot reactions" or "catalytic asymmetric transformations" to optimize yield and enantioselectivity. The compound's diphenylmethylidene and trifluoroethylidene functionalities present both challenges and opportunities for innovative synthetic strategies, as evidenced by the rising popularity of search terms like "fluorinated imine synthesis" and "nitrile functionalization techniques."

In conclusion, 2-{1-(diphenylmethylidene)amino-2,2,2-trifluoroethylidene}propanedinitrile (CAS No. 391222-11-0) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique combination of diphenylmethylidene, trifluoroethylidene, and propanedinitrile groups positions it at the forefront of research in pharmaceuticals, agrochemicals, and materials science. As interest in fluorinated and nitrile-based compounds continues to grow, this compound is poised to remain a key player in cutting-edge chemical innovation.